![molecular formula C17H32N4O B2709760 (E)-4-(Dimethylamino)-N-[2-(4-methyl-1,4-diazepan-1-yl)cyclopentyl]but-2-enamide CAS No. 2411335-65-2](/img/structure/B2709760.png)
(E)-4-(Dimethylamino)-N-[2-(4-methyl-1,4-diazepan-1-yl)cyclopentyl]but-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-4-(Dimethylamino)-N-[2-(4-methyl-1,4-diazepan-1-yl)cyclopentyl]but-2-enamide, also known as DMXAA, is a small molecule that has been studied for its potential use in cancer treatment. DMXAA was first discovered in the 1990s and has since been the subject of numerous scientific studies.
Mechanism of Action
(E)-4-(Dimethylamino)-N-[2-(4-methyl-1,4-diazepan-1-yl)cyclopentyl]but-2-enamide exerts its anti-tumor activity by activating the immune system and promoting the production of cytokines. It has been shown to activate the transcription factor NF-kB, which leads to the production of cytokines such as TNF-α and IL-6. These cytokines promote the recruitment of immune cells to the tumor site and enhance the immune response against the tumor. This compound has also been shown to inhibit the growth of blood vessels that supply nutrients to the tumor, which can lead to the death of tumor cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to induce the production of cytokines such as TNF-α and IL-6, which play a role in the immune response against the tumor. This compound has also been shown to inhibit the growth of blood vessels that supply nutrients to the tumor, which can lead to the death of tumor cells. This compound has been found to be well-tolerated in preclinical studies, with no significant toxicity observed.
Advantages and Limitations for Lab Experiments
(E)-4-(Dimethylamino)-N-[2-(4-methyl-1,4-diazepan-1-yl)cyclopentyl]but-2-enamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. This compound has been shown to have anti-tumor activity in various preclinical models, which makes it a promising candidate for further study. However, this compound has some limitations for lab experiments. It has a short half-life in vivo, which can limit its effectiveness. This compound has also been found to be unstable in solution, which can make it difficult to use in experiments.
Future Directions
There are several future directions for research on (E)-4-(Dimethylamino)-N-[2-(4-methyl-1,4-diazepan-1-yl)cyclopentyl]but-2-enamide. One direction is to study its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to investigate the mechanism of action of this compound in more detail, to better understand how it exerts its anti-tumor activity. Additionally, further preclinical studies are needed to evaluate the safety and efficacy of this compound in vivo. Finally, clinical trials are needed to determine the potential use of this compound in cancer treatment.
Synthesis Methods
(E)-4-(Dimethylamino)-N-[2-(4-methyl-1,4-diazepan-1-yl)cyclopentyl]but-2-enamide can be synthesized using a multi-step process that involves the reaction of various chemicals. The synthesis process involves the reaction of 2-cyclopentenone with dimethylamine, followed by the reaction of the resulting product with 4-methyl-1,4-diazepan-1-ylmagnesium bromide. The final product is obtained by reacting the resulting intermediate with acetic anhydride. The synthesis of this compound has been described in detail in several scientific studies.
Scientific Research Applications
(E)-4-(Dimethylamino)-N-[2-(4-methyl-1,4-diazepan-1-yl)cyclopentyl]but-2-enamide has been studied for its potential use in cancer treatment. It has been shown to have anti-tumor activity in various preclinical models, including mouse models of cancer. This compound has been found to induce tumor cell death and inhibit tumor growth by activating the immune system and promoting the production of cytokines. This compound has also been studied for its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy.
properties
IUPAC Name |
(E)-4-(dimethylamino)-N-[2-(4-methyl-1,4-diazepan-1-yl)cyclopentyl]but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H32N4O/c1-19(2)10-5-9-17(22)18-15-7-4-8-16(15)21-12-6-11-20(3)13-14-21/h5,9,15-16H,4,6-8,10-14H2,1-3H3,(H,18,22)/b9-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSIQFPLWFAKIAQ-WEVVVXLNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)C2CCCC2NC(=O)C=CCN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCCN(CC1)C2CCCC2NC(=O)/C=C/CN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H32N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.